N-(2-(2-fluorophenoxy)pyrimidin-5-yl)-4-(trifluoromethoxy)benzenesulfonamide
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Description
N-(2-(2-fluorophenoxy)pyrimidin-5-yl)-4-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C17H11F4N3O4S and its molecular weight is 429.35. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic and Molecular Structure Investigation
Sulfonamide derivatives have been extensively studied for their structural and spectroscopic properties. For instance, studies on sulfamethazine Schiff-base compounds reveal insights into their molecular structure, stability, and electronic properties through both experimental and quantum chemical calculations. These investigations highlight the importance of hyperconjugative interactions, charge delocalization, and intramolecular hydrogen bonding, which are crucial for understanding the behavior of sulfonamide compounds in various applications (Mansour & Ghani, 2013).
Herbicidal Applications
Research into new fluoro intermediates for herbicidal sulfonylureas underscores the synthesis of pyrimidine and triazine intermediates, highlighting the role of sulfonamide derivatives in developing selective herbicides for agriculture (Hamprecht et al., 1999). These compounds exhibit selectivity in wheat and cotton due to their sulfone metabolization and combination with lipophilic moieties, demonstrating their potential in enhancing agricultural productivity.
Antitumor and Antibacterial Agents
The synthesis and bioactivity studies of new benzenesulfonamides reveal their potential as cytotoxic agents and carbonic anhydrase inhibitors. These compounds have shown interesting cytotoxic activities and strong inhibition of human cytosolic isoforms, indicating their promise in anti-tumor activity studies (Gul et al., 2016).
Photodynamic Therapy
The development of zinc(II) phthalocyanine derivatives substituted with benzenesulfonamide units containing Schiff base highlights their potential in photodynamic therapy (PDT). These compounds exhibit favorable fluorescence, singlet oxygen production, and photostability, making them promising candidates for alternative cancer treatment strategies (Öncül et al., 2022).
Antimicrobial and Anticancer Evaluation
Novel sulfonamide derivatives have been synthesized and evaluated for their antimicrobial, anticancer, and antiviral activities. These studies offer insights into the structure-activity relationships and potential therapeutic applications of sulfonamide compounds in combating various diseases and pathogens (Kumar et al., 2012; Kumar et al., 2014).
Properties
IUPAC Name |
N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-4-(trifluoromethoxy)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11F4N3O4S/c18-14-3-1-2-4-15(14)27-16-22-9-11(10-23-16)24-29(25,26)13-7-5-12(6-8-13)28-17(19,20)21/h1-10,24H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDWYBSLHZPORAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC2=NC=C(C=N2)NS(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11F4N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.